Cas no 1806318-77-3 (Methyl 3-cyano-5-hydroxy-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-5-hydroxy-4-(trifluoromethylthio)benzoate
• CAS No: 1806318-77-3
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 4951879
• Update Time: 2025-10-12

Methyl 3-cyano-5-hydroxy-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-hydroxy-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H6F3NO3S/c1-17-9(16)5-2-6(4-14)8(7(15)3-5)18-10(11,12)13/h2-3,15H,1H3
• InChI Key： KLSRCTWPSSEIQS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=CC(C(=O)OC)=CC=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 2.9
• Topological Polar Surface Area: 95.6

Additional information on Methyl 3-cyano-5-hydroxy-4-(trifluoromethylthio)benzoate

Methyl 3-cyano-5-hydroxy-4-(trifluoromethylthio)benzoate: A Comprehensive Overview

Methyl 3-cyano-5-hydroxy-4-(trifluoromethylthio)benzoate, identified by the CAS registry number 1806318-77-3, is a chemically synthesized compound with a complex structure that has garnered attention in various fields of research. This compound is characterized by its unique combination of functional groups, including a cyano group, a hydroxyl group, and a trifluoromethylthio substituent, all attached to a benzoate backbone. The presence of these groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial settings.

The structural complexity of Methyl 3-cyano-5-hydroxy-4-(trifluoromethylthio)benzoate arises from the intricate arrangement of its substituents. The benzoate ring serves as the central framework, with the cyano group (-CN) located at the third position, the hydroxyl group (-OH) at the fifth position, and the trifluoromethylthio group (-S-CF₃) at the fourth position. This spatial arrangement not only influences the compound's physical properties but also plays a crucial role in its reactivity and potential applications.

Recent studies have highlighted the potential of Methyl 3-cyano-5-hydroxy-4-(trifluoromethylthio)benzoate in drug discovery and development. The compound's ability to modulate specific biological pathways has been explored in preclinical models, showing promise as a lead compound for therapeutic agents. Its unique chemical structure allows for interactions with various biomolecules, making it a valuable tool in understanding disease mechanisms and designing targeted therapies.

In addition to its biomedical applications, Methyl 3-cyano-5-hydroxy-4-(trifluoromethylthio)benzoate has also been investigated for its role in materials science. Researchers have examined its potential as a precursor for advanced materials, such as polymers and nanocomposites, due to its ability to form stable bonds under certain conditions. The compound's thermal stability and reactivity make it an attractive candidate for use in high-performance materials.

The synthesis of Methyl 3-cyano-5-hydroxy-4-(trifluoromethylthio)benzoate involves a multi-step process that requires precise control over reaction conditions. Key steps include the introduction of substituents onto the benzoate ring and subsequent functionalization to achieve the desired structure. Recent advancements in synthetic chemistry have improved the efficiency and scalability of these processes, enabling larger-scale production for research and commercial purposes.

From an environmental perspective, understanding the behavior of Methyl 3-cyano-5-hydroxy-4-(trifluoromethylthio)benzoate in natural systems is crucial for assessing its potential impact on ecosystems. Studies have been conducted to evaluate its biodegradability and toxicity, providing insights into its safe handling and disposal. These findings are essential for ensuring that the compound is used responsibly in various applications.

In conclusion, Methyl 3-cyano-5-hydroxy-4-(trifluoromethylthio)benzoate (CAS No. 1806318-77-3) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent research advancements, positions it as a valuable asset in drug discovery, materials science, and environmental studies. As further investigations continue to uncover its full capabilities, this compound is poised to play an increasingly important role in both academic research and industrial applications.